Cas no 681459-90-5 (benzyl 4-(furan-2-yl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate)

• Product Name: benzyl 4-(furan-2-yl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• CAS No: 681459-90-5
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 3158315
• PubChem ID: 2748283
• Update Time: 2025-04-21

benzyl 4-(furan-2-yl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(furan-2-yl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• CHEMBL4793862
• AKOS004900560
• 681459-90-5

• MDL： MFCD01108727
• Inchi： 1S/C17H16N2O3S/c1-11-14(16(20)22-10-12-6-3-2-4-7-12)15(19-17(23)18-11)13-8-5-9-21-13/h2-9,15H,10H2,1H3,(H2,18,19,23)
• InChI Key： XOTUVWVTTLWGRS-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(=O)OCC2C=CC=CC=2)C(C2=CC=CO2)N1

Computed Properties

• Exact Mass: 328.08816355Da
• Monoisotopic Mass: 328.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls